Cas no 1804378-06-0 (5-Chloro-3-(difluoromethyl)-4-methylpyridine-2-carboxylic acid)

5-Chloro-3-(difluoromethyl)-4-methylpyridine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 5-Chloro-3-(difluoromethyl)-4-methylpyridine-2-carboxylic acid
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- Inchi: 1S/C8H6ClF2NO2/c1-3-4(9)2-12-6(8(13)14)5(3)7(10)11/h2,7H,1H3,(H,13,14)
- InChI Key: NSMOOKXHLINHDJ-UHFFFAOYSA-N
- SMILES: ClC1=CN=C(C(=O)O)C(C(F)F)=C1C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 227
- XLogP3: 2.3
- Topological Polar Surface Area: 50.2
5-Chloro-3-(difluoromethyl)-4-methylpyridine-2-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A029046100-1g |
5-Chloro-3-(difluoromethyl)-4-methylpyridine-2-carboxylic acid |
1804378-06-0 | 97% | 1g |
$1,579.40 | 2022-04-02 |
5-Chloro-3-(difluoromethyl)-4-methylpyridine-2-carboxylic acid Related Literature
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Arvind K. Gupta,Alexander Steiner,Ramamoorthy Boomishankar Dalton Trans., 2012,41, 9753-9759
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Fuguo Liu,Cuixia Sun,Wei Yang,Fang Yuan,Yanxiang Gao RSC Adv., 2015,5, 15641-15651
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Y. Guo,J.-M. Basset,H. Kameyama Chem. Commun., 2015,51, 12044-12047
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Katharina Chevalier,Matthias M. N. Wolf,Andreas Funk,Marko Andres,Markus Gerhards,Rolf Diller Phys. Chem. Chem. Phys., 2012,14, 15007-15020
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Ping Zhang,Gedeng Ruan,Dong Shen RSC Adv., 2016,6, 66672-66681
Additional information on 5-Chloro-3-(difluoromethyl)-4-methylpyridine-2-carboxylic acid
Research Brief on 5-Chloro-3-(difluoromethyl)-4-methylpyridine-2-carboxylic acid (CAS: 1804378-06-0)
5-Chloro-3-(difluoromethyl)-4-methylpyridine-2-carboxylic acid (CAS: 1804378-06-0) is a pyridine derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug discovery and agrochemical development. This compound features a unique combination of functional groups, including a carboxylic acid moiety, difluoromethyl group, and chloro substituent, which contribute to its reactivity and biological activity. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel fungicides and pharmaceutical agents targeting various diseases.
In the pharmaceutical sector, this compound has been investigated as a building block for the synthesis of potential kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into novel compounds showing promising activity against specific cancer-related kinases. The difluoromethyl group in particular was found to enhance metabolic stability and improve pharmacokinetic properties of the resulting drug candidates. Researchers noted that the electron-withdrawing nature of this substituent, combined with the carboxylic acid functionality, allowed for optimal interactions with target proteins.
From a synthetic chemistry perspective, recent advancements have focused on developing more efficient routes to produce 5-Chloro-3-(difluoromethyl)-4-methylpyridine-2-carboxylic acid. A 2024 paper in Organic Process Research & Development described an improved catalytic process that increases yield while reducing environmental impact. The new method utilizes flow chemistry techniques and demonstrates excellent atom economy, addressing previous challenges in large-scale production of this intermediate.
In agrochemical applications, this compound has shown particular promise as a precursor to novel fungicides. Field trials conducted in 2023-2024 with derivatives of this pyridine carboxylic acid demonstrated exceptional activity against a broad spectrum of fungal pathogens, including those resistant to existing treatments. The mode of action appears to involve inhibition of fungal mitochondrial function, representing a novel mechanism that could help address growing resistance issues in agricultural pest management.
Analytical characterization of 5-Chloro-3-(difluoromethyl)-4-methylpyridine-2-carboxylic acid has also seen recent advancements. A 2024 study published in Analytical Chemistry presented a comprehensive NMR and mass spectrometry analysis, providing detailed structural insights that are crucial for quality control in manufacturing processes. These analytical methods have become particularly important as regulatory requirements for chemical intermediates in pharmaceutical production continue to tighten globally.
The safety profile of this compound has been extensively evaluated in recent toxicological studies. Research published in Regulatory Toxicology and Pharmacology in 2023 concluded that while the compound shows moderate acute toxicity typical of its class, it does not exhibit significant genotoxic or carcinogenic potential at anticipated exposure levels. These findings support its continued development for both pharmaceutical and agrochemical applications.
Looking forward, the versatility of 5-Chloro-3-(difluoromethyl)-4-methylpyridine-2-carboxylic acid suggests it will remain an important intermediate in chemical research. Several patents filed in 2024 indicate growing interest in its application across multiple therapeutic areas, including inflammation and metabolic disorders. As synthetic methodologies continue to improve and biological screening expands, this compound is likely to play an increasingly significant role in the development of next-generation bioactive molecules.
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